Cas no 196399-53-8 ((2,3-Dihydro-benzofuran-5-yl)-acetonitrile)

• Product Name: (2,3-Dihydro-benzofuran-5-yl)-acetonitrile
• CAS No: 196399-53-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1040885
• PubChem ID: 10986528
• Update Time: 2025-04-20

(2,3-Dihydro-benzofuran-5-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydrobenzofuran-5-yl)acetonitrile
• (2,3-DIHYDRO-BENZOFURAN-5-YL)-ACETONITRILE
• 2-(2,3-dihydro-1-benzofuran-5-yl)acetonitrile
• 2,3-Dihydro-1-benzofuran-5-ylacetonitrile
• 5-benzofuranacetonitrile, 2,3-dihydro-
• LogP
• SCHEMBL8089040
• WHA39953
• EN300-50919
• AKOS000147446
• Z316119810
• (2,3-Dihydrobenzofuran-5-yl)acetonitrile
• 196399-53-8
• DTXSID80450766
• DB-344538
• G44549
• CHEMBL4558403
• (2,3-Dihydro-1-benzofuran-5-yl)acetonitrile
• J-500565
• (2,3-Dihydro-benzofuran-5-yl)-acetonitrile

• Inchi： 1S/C10H9NO/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7H,3-4,6H2
• InChI Key： XMZGPMWFOOVMGC-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC#N)=CC=2CC1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 306.6±11.0 °C at 760 mmHg
• PSA: 33.02
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2,3-Dihydro-benzofuran-5-yl)-acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)